Cas no 372510-70-8 (3-ALLYL-BENZOIC ACID ETHYL ESTER)

• Product Name: 3-ALLYL-BENZOIC ACID ETHYL ESTER
• CAS No: 372510-70-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD01319577
• CID: 1004709
• PubChem ID: 12070479
• Update Time: 2025-11-02

3-ALLYL-BENZOIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-ALLYL-BENZOIC ACID ETHYL ESTER
• 3-(3-Carboethoxyphenyl)-1-propene
• ethyl 3-allylbenzoate
• 3-allylbenzoic acid ethyl ester
• AG-F-30622
• CTK4H7949
• KB-177655
• SureCN3293258
• 372510-70-8
• ethyl 3-prop-2-enylbenzoate
• SCHEMBL3293258
• MFCD01319577
• DTXSID30476956
• MPLLDJHHRMLFNO-UHFFFAOYSA-N
• AKOS006275880
• DA-34128

• MDL： MFCD01319577
• Inchi： 1S/C12H14O2/c1-3-6-10-7-5-8-11(9-10)12(13)14-4-2/h3,5,7-9H,1,4,6H2,2H3
• InChI Key： MPLLDJHHRMLFNO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CC=C)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-ALLYL-BENZOIC ACID ETHYL ESTER

Comprehensive Guide to 3-ALLYL-BENZOIC ACID ETHYL ESTER (CAS No. 372510-70-8): Properties, Applications, and Market Insights

3-ALLYL-BENZOIC ACID ETHYL ESTER (CAS No. 372510-70-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This ester derivative, known for its unique molecular structure combining an allyl group and an ethyl benzoate moiety, serves as a versatile intermediate in synthetic chemistry. With the growing demand for fine chemicals and custom synthesis, understanding the properties and applications of 3-ALLYL-BENZOIC ACID ETHYL ESTER is crucial for researchers and industry professionals alike.

The chemical formula of 3-ALLYL-BENZOIC ACID ETHYL ESTER reflects its hybrid nature, featuring both aromatic and aliphatic components. This structural characteristic contributes to its solubility in common organic solvents, making it a valuable reagent in laboratory settings. Recent trends in green chemistry have highlighted the importance of such esters as potential bio-based alternatives, aligning with global sustainability goals. The compound’s low toxicity profile further enhances its appeal for use in pharmaceutical and fragrance applications.

One of the most prominent applications of 3-ALLYL-BENZOIC ACID ETHYL ESTER is in the synthesis of flavor and fragrance compounds. The allyl group provides reactivity that enables the creation of complex aromatic molecules, which are highly sought after in the food and cosmetics industries. Additionally, this compound has shown promise in medicinal chemistry, where it serves as a building block for drug candidates targeting various therapeutic areas. Researchers are particularly interested in its potential role in developing anti-inflammatory and antimicrobial agents, topics that are currently trending in scientific literature.

From a market perspective, the demand for 3-ALLYL-BENZOIC ACID ETHYL ESTER has been steadily increasing, driven by the expansion of the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on optimizing production processes to meet the growing needs of these industries. Recent advancements in catalytic esterification techniques have improved the yield and purity of this compound, making it more accessible for research and commercial use. Furthermore, the rise of custom synthesis services has created new opportunities for suppliers of 372510-70-8 to cater to niche markets.

For researchers working with 3-ALLYL-BENZOIC ACID ETHYL ESTER, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from direct sunlight and oxidizing agents. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and identity. These quality control measures are particularly important given the compound’s use in sensitive applications like drug development and food additive production.

Looking ahead, the future of 3-ALLYL-BENZOIC ACID ETHYL ESTER appears promising, with ongoing research exploring novel applications in material science and biotechnology. The compound’s versatility and relatively simple synthesis pathway make it an attractive subject for further investigation. As industries continue to prioritize sustainable chemistry and eco-friendly processes, derivatives of 372510-70-8 may play an increasingly important role in meeting these objectives.

In conclusion, 3-ALLYL-BENZOIC ACID ETHYL ESTER (CAS No. 372510-70-8) represents a valuable chemical entity with diverse applications across multiple industries. Its unique properties, combined with the growing demand for specialized intermediates, position it as a compound of significant interest. Whether you’re a chemist exploring new synthetic routes or a manufacturer sourcing high-quality raw materials, understanding the potential of this ester is essential in today’s competitive chemical landscape.